Cas no 1592693-49-6 (2-(4-ethylpiperidin-2-yl)cyclohexan-1-one)

• Product Name: 2-(4-ethylpiperidin-2-yl)cyclohexan-1-one
• CAS No: 1592693-49-6
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 6216625
• PubChem ID: 114425797
• Update Time: 2025-05-23

2-(4-ethylpiperidin-2-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylpiperidin-2-yl)cyclohexan-1-one
• EN300-1125410
• 1592693-49-6

• Inchi： 1S/C13H23NO/c1-2-10-7-8-14-12(9-10)11-5-3-4-6-13(11)15/h10-12,14H,2-9H2,1H3
• InChI Key： DAYIHCXOSRQPDA-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1C1CC(CC)CCN1

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(4-ethylpiperidin-2-yl)cyclohexan-1-one

Exploring the Chemistry and Applications of 2-(4-Ethylpiperidin-2-Yl)cyclohexan-1-One

Introduction to 2-(4-Ethylpiperidin-2-Yl)cyclohexan-1-One

CAS No. 1592693-49-6, commonly referred to as 2-(4-Ethylpiperidin-2-Yl)cyclohexan-1-One, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, material science, and as a precursor for advanced chemical synthesis.

Structural Insights and Synthesis Methods

The molecular structure of CAS No. 1592693-49-6 consists of a cyclohexanone ring fused with a piperidine moiety, where the piperidine ring is substituted with an ethyl group at the 4-position. This arrangement imparts unique electronic and steric properties to the molecule, making it versatile for various chemical transformations.

Recent advancements in synthesis techniques have enabled efficient production of this compound. For instance, researchers have employed catalytic asymmetric synthesis to construct the chiral centers within the molecule, ensuring high enantiomeric excess. These methods not only enhance the purity of the product but also align with green chemistry principles by minimizing waste and energy consumption.

Applications in Drug Discovery

One of the most promising applications of CAS No. 1592693-49-6 lies in its role as a lead compound in drug discovery. The compound's structural features make it an ideal candidate for exploring interactions with various biological targets, such as G-protein coupled receptors (GPCRs) and enzyme inhibitors.

Preliminary studies have demonstrated that CAS No. 1592693-49-6 exhibits moderate activity against certain enzymes, suggesting its potential as a scaffold for developing therapeutic agents. Moreover, its ability to modulate cellular signaling pathways has opened avenues for research in oncology and neurodegenerative diseases.

Role in Material Science and Polymer Chemistry

Beyond pharmaceutical applications, CAS No. 1592693-49-6 has shown promise in material science, particularly in polymer chemistry. The compound's functional groups enable it to act as a building block for synthesizing advanced polymers with tailored properties.

Recent research has focused on incorporating CAS No. 1592693-490 into polymer networks to enhance mechanical strength and thermal stability. These findings underscore its potential in developing high-performance materials for aerospace, automotive, and electronics industries.

Environmental Impact and Sustainability Considerations

Sustainable Synthesis Approaches

Eco-Friendly Applications

Sustainable Synthesis Approaches

Eco-Friendly Applications